Benzyl 2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate

• IUPAC Name: benzyl 2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetate
• InChI: InChI=1S/C22H20N4O4S/c1-28-17-9-8-16(12-18(17)29-2)22-24-23-19-10-11-20(25-26(19)22)31-14-21(27)30-13-15-6-4-3-5-7-15/h3-12H,13-14H2,1-2H3
• InChI Key: GHEWTINZVDTXAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)OCC4=CC=CC=C4)OC
• Molecular Formula: C22H20N4O4S
• Molecular Weight: 436.5 g/mol
• CAS No.: 852438-00-7

Description

Benzyl 2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate is a useful research compound. Its molecular formula is C22H20N4O4S and its molecular weight is 436.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antioxidant Properties : Novel pyridine and fused pyridine derivatives, including triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, have been synthesized and displayed antimicrobial and antioxidant activity. Molecular docking screenings towards GlcN-6-P synthase as the target protein revealed moderate to good binding energies, indicating potential biological efficacy (E. M. Flefel et al., 2018).
• Heterocyclic Systems Synthesis : The compound has been utilized in the synthesis of heterocyclic systems, such as pyridotriazine and triazolopyrimidine derivatives, demonstrating the chemical's applicability in creating biologically active molecules with potential therapeutic benefits (R. Toplak et al., 1999).

Synthesis Techniques and Chemical Properties

• Metal-Free Synthesis : An efficient promoter for one-pot synthesis of benzo[4,5]imidazo[1,2-a]pyrimidine and [1,2,4]triazolo[1,5-a]pyrimidine derivatives in water medium has been developed, showcasing an environmentally benign method for generating these compounds using thiamine hydrochloride (VB1) as a catalyst (Jun-hua Liu et al., 2012).

Antitumor Activity

• Antiproliferative Activity : [1,2,4]Triazolo[4,3-b]pyridazine derivatives have been synthesized and investigated for their antiproliferative activity against endothelial and tumor cells, highlighting the compound's potential as a scaffold for developing cancer therapeutics (M. Ilić et al., 2011).

Antioxidant and Antimicrobial Evaluation

• New Thienopyrimidine Derivatives : The reaction of heteroaromatic o-aminonitrile with specific acetates has led to the synthesis of derivatives exhibiting pronounced antimicrobial activity, further emphasizing the compound's relevance in designing antimicrobial agents (M. Bhuiyan et al., 2006).

Mechanism of Action

Target of Action

Triazole compounds, which are part of the structure of this compound, are known to interact with a variety of enzymes and receptors in the biological system . They show versatile biological activities and are present as a central structural component in a number of drug classes .

Mode of Action

Triazole compounds are capable of binding in the biological system with a variety of enzymes and receptors . This interaction can lead to various changes in the biological system, depending on the specific targets involved.

Biochemical Pathways

Given the broad range of biological activities associated with triazole compounds , it can be inferred that multiple pathways could potentially be affected.

Result of Action

Triazole compounds have been associated with a wide range of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities .